9-cis-Retinol Acetate
9-cis-Retinol Acetate
Retinol acetate, also known as vitamin a acetate or dagravit a forte, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Retinol acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, retinol acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Retinol acetate is a potentially toxic compound.
Zuretinol acetate has been used in trials studying the treatment of Impaired Dark Adaptation, RP (Retinitis Pigmentosa), Retinitis Pigmentosa (RP), and LCA (Leber Congenital Amaurosis).
Zuretinol acetate has been used in trials studying the treatment of Impaired Dark Adaptation, RP (Retinitis Pigmentosa), Retinitis Pigmentosa (RP), and LCA (Leber Congenital Amaurosis).
Brand Name:
Vulcanchem
CAS No.:
29584-22-3
VCID:
VC0018764
InChI:
InChI=1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9-,18-14+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
9-cis-Retinol Acetate
CAS No.: 29584-22-3
Reference Standards
VCID: VC0018764
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
| CAS No. | 29584-22-3 |
|---|---|
| Product Name | 9-cis-Retinol Acetate |
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | [(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] acetate |
| Standard InChI | InChI=1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9-,18-14+ |
| Standard InChIKey | QGNJRVVDBSJHIZ-AQDFTDIISA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C\COC(=O)C)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCOC(=O)C)C)C |
| Melting Point | 57-58°C |
| Physical Description | Solid |
| Description | Retinol acetate, also known as vitamin a acetate or dagravit a forte, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Retinol acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, retinol acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Retinol acetate is a potentially toxic compound. Zuretinol acetate has been used in trials studying the treatment of Impaired Dark Adaptation, RP (Retinitis Pigmentosa), Retinitis Pigmentosa (RP), and LCA (Leber Congenital Amaurosis). |
| Synonyms | 9-cis-retinyl acetate all-trans-retinyl acetate Dagravit A Forte Dif Vitamin A Masivo QLT091001 RetiNit retinol acetate retinol acetate, (9,13-cis)-isomer retinyl acetate vitamin A acetate Vitamin A Dispersa Vitamin-A-Saa |
| PubChem Compound | 10245972 |
| Last Modified | Nov 11 2021 |
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